Cas no 716-76-7 (1,1'-biphenyl-3-carboxylic acid)

1,1'-biphenyl-3-carboxylic acid Properties

Names and Identifiers

• Biphenyl-3-carboxylic acid
• 3-Biphenylcarboxylic acid
• 1,1'-Biphenyl-3-carboxylic acid
• 3-Biphenylcarboxylic
• 3-phenylbenzoic acid
• [1,1'-Biphenyl]-3-carboxylic acid
• Diphenyl-3-carboxylic acid
• XNLWJFYYOIRPIO-UHFFFAOYSA-N
• (1,1'-Biphenyl)-3-carboxylic acid
• WLN: QVR CR
• 3-Biphenylcarboxylicacid
• m-Phenylbenzoic acid
• 3-phenyl benzoic acid
• PubChem13467
• meta-phenyl benzoic acid
• Biphenyl-3-carboxylicAcid
• 3-biphenyl carbo
• 3-Phenylbenzoic Acid
• AE-641/02442054
• NSC 178898
• AC-24617
• BRN 1868625
• NSC408030
• NSC-178898
• A9373
• PS-8241
• NSC 408030
• SCHEMBL250880
• CS-W002224
• CHEMBL123234
• 4-09-00-02478 (Beilstein Handbook Reference)
• NSC178898
• AM20050319
• DTXSID40221833
• BDBM50195793
• 716-76-7
• SY012973
• NSC-408030
• W48UX3L48Z
• 3-biphenyl carboxylic acid
• EN300-265725
• 1-Carboxy-3-phenylbenzene
• AKOS002678497
• Biphenyl-3-carboxylic acid, 97%
• STR08811
• 1,1'-Biphenyl, 3-carboxy acid
• J-511773
• F2191-0023
• B3850
• FT-0630079
• MFCD00045846
• DTXCID70144324
• DB-022645
• (1,1'-Biphenyl)-3-carboxylic acid (9CI)
• +Expand

• MDL： MFCD00045846
• InChIKey： XNLWJFYYOIRPIO-UHFFFAOYSA-N
• Inchi： 1S/C13H10O2/c14-13(15)12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-9H,(H,14,15)
• SMILES： O([H])C(C1=C([H])C([H])=C([H])C(=C1[H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O
• BRN： 1868625

Computed Properties

• Exact Mass: 198.06808g/mol
• Surface Charge: 0
• XLogP3: 3.5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 198.06808g/mol
• Monoisotopic Mass: 198.06808g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 15
• Complexity: 219
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0

Experimental Properties

• LogP: 3.05180
• PSA: 37.30000
• Water Partition Coefficient: Insoluble
• Boiling Point: 392.2°C at 760 mmHg
• Melting Point: 164.0 to 168.0 deg-C
• Flash Point: 177.3℃
• FEMA: 2401
• Color/Form: Powder
• Solubility: , soluble in alcohol and ether, insoluble in water
• Density: 1.185

1,1'-biphenyl-3-carboxylic acid Security Information

• Symbol: GHS07
• RTECS：TY3100000
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 3077 9 / PGIII
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 22-36-51/53
• Signal Word：Warning
• HazardClass：IRRITANT

1,1'-biphenyl-3-carboxylic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%